Cas no 1058709-84-4 (6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride)

• Product Name: 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride
• CAS No: 1058709-84-4
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5562313
• PubChem ID: 66649329
• Update Time: 2025-06-07

6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL308161
• 6-(aminomethyl)spiro[2.5]octan-6-ol hydrochloride
• EN300-37356949
• Z5788598942
• 1058709-84-4
• 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride

• Inchi： 1S/C9H17NO.ClH/c10-7-9(11)5-3-8(1-2-8)4-6-9;/h11H,1-7,10H2;1H
• InChI Key： RBFCYHXQQVWFDS-UHFFFAOYSA-N
• SMILES： Cl.OC1(CN)CCC2(CC1)CC2

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride

6-(Aminomethyl)spiro[2.5]octan-6-ol Hydrochloride: An Overview of Its Properties and Applications

6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride (CAS No. 1058709-84-4) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and aminomethyl functional group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The spirocyclic structure of 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride is a key feature that contributes to its stability and bioavailability. Spirocyclic compounds are known for their enhanced conformational rigidity, which can improve the binding affinity and selectivity of the molecule to its target receptors. This structural characteristic is particularly advantageous in drug design, as it can lead to improved pharmacokinetic properties and reduced off-target effects.

The aminomethyl functional group in 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride adds further complexity to its chemical profile. Amines are common in bioactive molecules due to their ability to form hydrogen bonds and participate in various chemical reactions. In this compound, the aminomethyl group can interact with biological targets through hydrogen bonding, electrostatic interactions, and other non-covalent forces, which can modulate the compound's biological activity.

Recent studies have explored the potential of 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride as a therapeutic agent for various diseases. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride may have therapeutic potential for treating depression and anxiety disorders.

In addition to its antidepressant properties, 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity of 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride is attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines.

The pharmacokinetic properties of 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride have also been studied extensively. In vitro and in vivo experiments have shown that this compound has good oral bioavailability, favorable distribution to target tissues, and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for the development of effective drug formulations.

Safety is a critical consideration in drug development, and preclinical toxicity studies of 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride have shown promising results. Animal models have demonstrated that this compound has a wide therapeutic window and low toxicity at effective doses. These findings support the potential for further clinical evaluation.

In conclusion, 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride (CAS No. 1058709-84-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and aminomethyl functional group contribute to its stability, bioavailability, and biological activity. Ongoing research continues to uncover new applications for this compound, particularly in the areas of neuropharmacology and neuroprotection. As more data becomes available from clinical trials, it is anticipated that 6-(Aminomethyl)spiro[2.5]octan-6-ol hydrochloride will play an increasingly important role in the development of novel therapeutic agents.